2-(2-hydroxyethyl)-N-(4-methylphenyl)piperidine-1-carboxamide

• IUPAC Name: 2-(2-hydroxyethyl)-N-(4-methylphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C15H22N2O2/c1-12-5-7-13(8-6-12)16-15(19)17-10-3-2-4-14(17)9-11-18/h5-8,14,18H,2-4,9-11H2,1H3,(H,16,19)
• InChI Key: BUDDQNILLPATLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)N2CCCCC2CCO
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

2-(2-hydroxyethyl)-N-(4-methylphenyl)piperidine-1-carboxamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic effects. This compound is also known as HET0016 and is a selective inhibitor of the enzyme 20-HETE synthase.

Mechanism of Action

The mechanism of action of 2-(2-hydroxyethyl)-N-(4-methylphenyl)piperidine-1-carboxamide is related to its inhibition of the enzyme 20-HETE synthase. This enzyme is involved in the production of 20-hydroxyeicosatetraenoic acid (20-HETE), which is a potent vasoconstrictor and pro-inflammatory mediator. By inhibiting this enzyme, HET0016 reduces the production of 20-HETE and thus has anti-inflammatory effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2-hydroxyethyl)-N-(4-methylphenyl)piperidine-1-carboxamide have been studied in animal models. It has been shown to reduce inflammation in models of arthritis and colitis. It has also been shown to inhibit the growth of cancer cells in vitro. Additionally, it has been shown to have effects on blood pressure and renal function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-hydroxyethyl)-N-(4-methylphenyl)piperidine-1-carboxamide in lab experiments is its specificity for the enzyme 20-HETE synthase. This allows for targeted inhibition of this enzyme and reduces the potential for off-target effects. One limitation is that it has only been studied in animal models, and its effects in humans are not yet known.

Future Directions

There are several future directions for research on 2-(2-hydroxyethyl)-N-(4-methylphenyl)piperidine-1-carboxamide. One area of interest is its potential use in the treatment of inflammatory diseases such as arthritis and colitis. Another area of interest is its potential use in the treatment of cancer, either alone or in combination with other therapies. Additionally, further studies are needed to determine its effects in humans and its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-(2-hydroxyethyl)-N-(4-methylphenyl)piperidine-1-carboxamide involves several steps. The starting material is 4-methylbenzylamine, which is reacted with ethylene oxide to form 2-(4-methylphenyl)ethanol. This intermediate is then reacted with piperidine-1-carboxylic acid to form the final product, 2-(2-hydroxyethyl)-N-(4-methylphenyl)piperidine-1-carboxamide.

Scientific Research Applications

2-(2-hydroxyethyl)-N-(4-methylphenyl)piperidine-1-carboxamide has been studied for its potential therapeutic effects in several areas. It has been shown to have anti-inflammatory effects in animal models of arthritis and colitis. It has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.